N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-2-(naphthalen-1-yl)acetamide hydrochloride

• IUPAC Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-2-naphthalen-1-ylacetamide;hydrochloride
• InChI: InChI=1S/C27H29N3O2S.ClH/c1-19-16-20(2)26-24(17-19)28-27(33-26)30(11-10-29-12-14-32-15-13-29)25(31)18-22-8-5-7-21-6-3-4-9-23(21)22;/h3-9,16-17H,10-15,18H2,1-2H3;1H
• InChI Key: HFUKBAJKXHEJFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)N(CCN3CCOCC3)C(=O)CC4=CC=CC5=CC=CC=C54)C.Cl
• Molecular Formula: C27H30ClN3O2S
• Molecular Weight: 496.1 g/mol

Description

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-2-(naphthalen-1-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C27H30ClN3O2S and its molecular weight is 496.07. The purity is usually 95%.
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Scientific Research Applications

Crystallography and Structural Analysis

Crystallographic studies provide insights into the molecular structure and interactions of related compounds. For instance, the crystal structures of two (oxothiazolidin-2-ylidene)acetamides, closely related to the compound , were analyzed to understand their structural characteristics and compare them with related structures, shedding light on molecular interactions and potential applications in drug design (Aleksei N. Galushchinskiy et al., 2017).

Antimicrobial Evaluation

Compounds with structural similarities to the specified chemical have been evaluated for their antimicrobial properties. A study on 2,5-disubstituted 1,3,4-oxadiazole compounds, which share features with the target compound, revealed that these derivatives exhibit significant antimicrobial activity, highlighting the potential of such molecules in developing new antimicrobial agents (Samreen Gul et al., 2017).

Theoretical Studies on Drug Interactions

Density functional theory (DFT) studies offer theoretical insights into the interactions between similar acetamide derivatives and biological molecules, crucial for their application as anti-HIV drugs. These studies help in understanding the local reactivity of these compounds, providing a basis for the design of more effective therapeutic agents (M. Oftadeh et al., 2013).

Acidity and Protonation Studies

Investigating the acidity constants of related acetamide derivatives helps in understanding their chemical behavior, which is vital for their application in drug development and other scientific research areas. Such studies reveal the protonation sites and pKa values, essential parameters for predicting the compound's behavior in biological systems (M. Duran & M. Canbaz, 2013).

Anti-inflammatory and Anticancer Activities

Research into the synthesis and biological evaluation of related compounds has demonstrated significant anti-inflammatory and anticancer activities. These findings underscore the therapeutic potential of such molecules, which could lead to the development of new treatments for various diseases (K. Sunder & Jayapal Maleraju, 2013).